Cas no 2137582-61-5 (tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate)

• Product Name: tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate
• CAS No: 2137582-61-5
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 6427859
• PubChem ID: 165471024
• Update Time: 2025-10-28

tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-799799
• tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate
• 2137582-61-5

• Inchi： 1S/C12H17N3O3/c1-6-9(16)8-7-10(14-15(8)5)13-11(17)18-12(2,3)4/h6-7H,1H2,2-5H3,(H,13,14,17)
• InChI Key： TWSZDNWPOUTHIK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C(C=C)=O)N(C)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.12699141g/mol
• Monoisotopic Mass: 251.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 73.2Ų

Additional information on tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate

Comprehensive Overview of tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate (CAS No. 2137582-61-5)

The compound tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate (CAS No. 2137582-61-5) is a specialized pyrazole-derived molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl carbamate group and a prop-2-enoyl moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its potential role in developing kinase inhibitors and small-molecule therapeutics, aligning with current trends in precision medicine and targeted drug delivery.

In recent years, the demand for heterocyclic compounds like tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate has surged, driven by advancements in cancer research and neurodegenerative disease studies. The compound’s CAS No. 2137582-61-5 is frequently searched in academic databases and chemical supplier catalogs, reflecting its growing relevance. Its pyrazole core is particularly noteworthy, as pyrazoles are known for their versatility in medicinal chemistry, often serving as scaffolds for anti-inflammatory and antimicrobial agents.

From a synthetic perspective, tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate exemplifies modern organic synthesis techniques. The incorporation of a prop-2-enoyl group allows for further functionalization via Michael addition or click chemistry, making it a versatile building block. This adaptability is crucial for researchers exploring combinatorial chemistry and high-throughput screening, two methodologies dominating contemporary drug discovery pipelines.

Environmental and green chemistry considerations are also shaping the discourse around this compound. With increasing emphasis on sustainable synthesis, scientists are investigating eco-friendly routes to produce tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate. Topics like catalyst efficiency and solvent reduction are frequently associated with its synthesis, addressing broader concerns about chemical waste minimization in industrial applications.

The compound’s role in proteolysis-targeting chimeras (PROTACs) is another hot topic. As PROTAC technology gains traction for degrading disease-causing proteins, intermediates like CAS No. 2137582-61-5 are pivotal in designing E3 ligase ligands. This connection to ubiquitin-proteasome system modulation highlights its potential in treating conditions like autoimmune disorders and certain cancers.

In summary, tert-butyl N-[1-methyl-5-(prop-2-enoyl)-1H-pyrazol-3-yl]carbamate (CAS No. 2137582-61-5) is a multifaceted compound bridging gaps between medicinal chemistry, materials science, and biotechnology. Its structural features and synthetic flexibility ensure its continued prominence in cutting-edge research, answering pressing questions in drug development and molecular design.